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Compound of Interest

Compound Name: Lead(II) bromide

Cat. No.: B168062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for utilizing

lead(II) bromide (PbBr₂) as a precursor in the fabrication of perovskite solar cells (PSCs). The

information compiled herein is intended to guide researchers in the synthesis and

characterization of high-quality perovskite films and devices.

Introduction
Lead(II) bromide is a key precursor material in the synthesis of bromide-based and mixed-

halide perovskite materials, which are of significant interest for photovoltaic applications.

Perovskites such as methylammonium lead bromide (MAPbBr₃) and formamidinium lead

bromide (FAPbBr₃) offer wide, tunable bandgaps and high open-circuit voltages (Voc), making

them suitable for various applications, including tandem solar cells and transparent

photovoltaics.[1][2] The fabrication of high-efficiency PSCs using PbBr₂ can be achieved

through various deposition techniques, with the two-step sequential deposition method being a

common and effective approach.[3][4][5]
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MAPbBr₃ Two-Step 4.8 0.84 16.16 35.5 None [3]
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[1]
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[2][6]
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[2][6]

FAPbBr₃ Two-Step 7.9 - - -
MACl,

MABr
[7]

FAPbBr₃

(Flexible

Substrate

)

Two-Step 5.0 - - -
MACl,

MABr
[7]

CsPbBr₃

(Carbon-

based)

Two-Step 5.76 1.29 6.52 68 InBr₃ [8]

Lead
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(PbI₂/Pb

Br₂)

Not

Specified
4.11 - - -

PbBr₂

(x=0.3)
[9]
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Protocol 1: Two-Step Sequential Deposition of MAPbBr₃
Perovskite Thin Films
This protocol describes the fabrication of methylammonium lead bromide (MAPbBr₃) perovskite

thin films using a two-step sequential deposition method.[3][4]

1. Materials and Reagents:

Lead(II) Bromide (PbBr₂)

Methylammonium Bromide (MABr)

N,N-Dimethylformamide (DMF)

Isopropanol (IPA)

FTO-coated glass substrates

Hydrochloric acid (HCl)

Ethanol

Acetone

Deionized (DI) water

2. Substrate Cleaning: a. Sonicate FTO-coated glass substrates sequentially in a detergent

solution, deionized water, acetone, and isopropanol for 15 minutes each. b. Dry the substrates

with a stream of nitrogen or filtered air. c. Treat the substrates with UV-ozone for 15-20 minutes

to remove organic residues and improve the wettability of the surface.

3. PbBr₂ Precursor Solution Preparation: a. Prepare a solution of PbBr₂ in DMF. A typical

concentration is 1 M. b. Stir the solution at room temperature until the PbBr₂ is fully dissolved.

[10]

4. PbBr₂ Film Deposition: a. Transfer the cleaned FTO substrates into a nitrogen-filled

glovebox. b. Deposit the PbBr₂ solution onto the FTO substrate using spin coating. A typical

two-step spin coating program is: i. 1000 rpm for 10 seconds (spread) ii. 4000 rpm for 30
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seconds (thin film formation) c. Anneal the PbBr₂ coated substrates on a hotplate at 70-100°C

for 10-30 minutes to remove the solvent.

5. Conversion to MAPbBr₃: a. Prepare a solution of MABr in isopropanol. A typical

concentration is 0.06 M. b. Immerse the PbBr₂-coated substrates into the MABr solution. The

dipping time is a critical parameter and can be varied from 30 seconds to 15 minutes to

optimize film quality.[3] c. After dipping, rinse the substrates with isopropanol to remove excess

MABr and dry with a nitrogen stream.

6. Annealing: a. Anneal the resulting MAPbBr₃ films on a hotplate. The annealing temperature

and time are crucial for crystal growth and film morphology.[11] A common condition is 100-

140°C for 10-30 minutes.[3][7]

Protocol 2: One-Step Solution Deposition of MAPbBr₃
with Antisolvent
This protocol details the fabrication of MAPbBr₃ films using a one-step method with an

antisolvent treatment, which helps to induce rapid crystallization and form uniform films.[1][12]

1. Materials and Reagents:

Lead(II) Bromide (PbBr₂)

Methylammonium Bromide (MABr)

N,N-Dimethylformamide (DMF)

Dimethyl Sulfoxide (DMSO) (optional, as a co-solvent)

Chlorobenzene (or other suitable antisolvent)

FTO-coated glass substrates

2. Perovskite Precursor Solution Preparation: a. Prepare a precursor solution by dissolving

equimolar amounts of PbBr₂ and MABr in a solvent mixture, typically DMF or a mix of DMF and

DMSO. A common molar ratio of MABr to PbBr₂ is 1:1.[1] b. Stir the solution at room

temperature for several hours to ensure complete dissolution.
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3. Film Deposition and Antisolvent Treatment: a. In a nitrogen-filled glovebox, spin-coat the

perovskite precursor solution onto the cleaned FTO substrates. A typical spin-coating program

is 3000-5000 rpm for 30-60 seconds.[13][14] b. During the last few seconds of the spin-coating

process (e.g., the final 5-15 seconds), dispense a small amount of an antisolvent, such as

chlorobenzene, onto the spinning substrate.[1] This will induce rapid precipitation of the

perovskite.

4. Annealing: a. Immediately after spin-coating, transfer the substrate to a hotplate for

annealing. b. Anneal the film at a temperature between 100°C and 150°C for 10 to 60 minutes

to promote crystal growth and remove residual solvent.[11][15]
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Caption: Experimental workflow for the two-step deposition of MAPbBr₃ perovskite solar cells.
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Caption: Experimental workflow for the one-step deposition of MAPbBr₃ perovskite solar cells

with antisolvent treatment.
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Caption: Logical relationship from precursors to the final perovskite solar cell device.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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